Cas no 2648945-71-3 (4-methoxyquinolin-6-amine dihydrochloride)

• Product Name: 4-methoxyquinolin-6-amine dihydrochloride
• CAS No: 2648945-71-3
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD34167620
• CID: 5643106
• PubChem ID: 155973040
• Update Time: 2025-05-20

4-methoxyquinolin-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methoxyquinolin-6-amine dihydrochloride

• MDL： MFCD34167620
• Inchi： 1S/C10H10N2O.ClH/c1-13-10-4-5-12-9-3-2-7(11)6-8(9)10;/h2-6H,11H2,1H3;1H
• InChI Key： IEARNZPNGZOBQV-UHFFFAOYSA-N
• SMILES： O(C1=CC=NC2C=CC(N)=CC1=2)C.Cl

Additional information on 4-methoxyquinolin-6-amine dihydrochloride

4-Methoxyquinolin-6-amine Dihydrochloride: A Comprehensive Overview

4-methoxyquinolin-6-amine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in medicinal research and drug development. This compound, identified by the CAS number 2648945-71-3, has garnered attention due to its unique structural properties and potential biological activities. The integration of methoxy and quinoline moieties in its molecular framework makes it a promising candidate for various therapeutic interventions.

The quinoline scaffold is well-documented for its role in medicinal chemistry, particularly in the development of antimalarial, antibacterial, and anticancer agents. The presence of a methoxy group at the 4-position and an amine group at the 6-position enhances the compound's reactivity and interaction with biological targets. This structural configuration allows for further functionalization, making it a valuable intermediate in synthesizing more complex molecules.

In recent years, there has been a surge in research focusing on quinoline derivatives due to their demonstrated efficacy against various diseases. Specifically, 4-methoxyquinolin-6-amine dihydrochloride has been investigated for its potential in modulating enzyme activity and inhibiting pathogenic processes. Studies have highlighted its role in targeting kinases and other enzymes involved in cancer progression, suggesting its therapeutic potential in oncology.

Moreover, the dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical formulations. This improvement in physicochemical properties is crucial for drug development, as it ensures better bioavailability and efficacy. The dihydrochloride form also facilitates easier handling and storage, which are essential factors in industrial-scale production.

Current research is exploring the mechanisms through which 4-methoxyquinolin-6-amine dihydrochloride exerts its effects. One area of interest is its interaction with protein kinases, which are key players in signal transduction pathways involved in cell growth and division. By inhibiting these kinases, the compound may disrupt abnormal cellular processes associated with diseases such as cancer.

Another significant aspect of this compound is its potential application in infectious disease treatment. Quinoline derivatives have a long history of use in combating parasitic infections, particularly malaria. The structural features of 4-methoxyquinolin-6-amine dihydrochloride suggest that it could interfere with essential metabolic pathways of pathogens, offering a new strategy for therapeutic intervention.

The synthesis of 4-methoxyquinolin-6-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation and nucleophilic substitution are commonly used in the synthesis process.

In addition to its pharmacological applications, 4-methoxyquinolin-6-amine dihydrochloride has shown promise in chemical biology studies. Its ability to interact with biological targets makes it a useful tool for studying enzyme function and pathway regulation. Researchers are leveraging this compound to develop novel assays and probes that can aid in understanding complex biological systems.

The safety profile of 4-methoxyquinolin-6-amine dihydrochloride is another critical area of investigation. Preclinical studies have been conducted to assess its toxicity and pharmacokinetic properties. These studies aim to establish safe dosage ranges and identify potential side effects before human trials begin. The results from these studies are crucial for determining the feasibility of translating preclinical findings into clinical applications.

The future directions of research on 4-methoxyquinolin-6-amine dihydrochloride are promising and multifaceted. Efforts are underway to develop derivatives with enhanced potency and selectivity for specific therapeutic targets. Additionally, computational modeling techniques are being used to predict the interactions between this compound and biological molecules, which can accelerate drug discovery processes.

In conclusion, 4-methoxyquinolin-6-amine dihydrochloride, identified by CAS number 2648945-71-3, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug development efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges worldwide.